Cas no 74008-04-1 ((5Z,5'Z)-5,5'-[benzene-1,4-diyldi(Z)methylylidene]bis(1,3-thiazolidine-2,4-dione))

(5Z,5'Z)-5,5'-[benzene-1,4-diyldi(Z)methylylidene]bis(1,3-thiazolidine-2,4-dione) structure
74008-04-1 structure
Product Name:(5Z,5'Z)-5,5'-[benzene-1,4-diyldi(Z)methylylidene]bis(1,3-thiazolidine-2,4-dione)
CAS No:74008-04-1
MF:C14H8N2O4S2
MW:332.354320526123
CID:1762961
PubChem ID:1269467
Update Time:2025-04-21

(5Z,5'Z)-5,5'-[benzene-1,4-diyldi(Z)methylylidene]bis(1,3-thiazolidine-2,4-dione) Chemical and Physical Properties

Names and Identifiers

    • (5Z,5'Z)-5,5'-[benzene-1,4-diyldi(Z)methylylidene]bis(1,3-thiazolidine-2,4-dione)
    • 1,4-Phenylenebis(5-methylenethiazolidine-2,4-dione)
    • 2,4-Thiazolidinedione, 5,5'-(p-phenylenedimethylidyne)di-
    • 74008-04-1
    • Inchi: 1S/C14H8N2O4S2/c17-11-9(21-13(19)15-11)5-7-1-2-8(4-3-7)6-10-12(18)16-14(20)22-10/h1-6H,(H,15,17,19)(H,16,18,20)/b9-5-,10-6-
    • InChI Key: ITINUZZELLXHMU-OZDSWYPASA-N
    • SMILES: S1C(NC(/C/1=C/C1C=CC(/C=C2/C(NC(=O)S/2)=O)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 331.99254909g/mol
  • Monoisotopic Mass: 331.99254909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 564
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 143Ų
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